Cas no 2470438-48-1 (2-Cyclopropyl-2-methanesulfonylethan-1-amine)
2-Cyclopropyl-2-methanesulfonylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropyl-2-methanesulfonylethan-1-amine
- 2470438-48-1
- EN300-27081487
- 2-Cyclopropyl-2-methanesulfonylethan-1-amine
-
- Inchi: 1S/C6H13NO2S/c1-10(8,9)6(4-7)5-2-3-5/h5-6H,2-4,7H2,1H3
- InChI Key: PMYUURJHEXVOIB-UHFFFAOYSA-N
- SMILES: S(C)(C(CN)C1CC1)(=O)=O
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 68.5Ų
2-Cyclopropyl-2-methanesulfonylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27081487-0.05g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 0.05g |
$624.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-0.1g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 0.1g |
$653.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-0.25g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 0.25g |
$683.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-0.5g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 0.5g |
$713.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-1.0g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 1g |
$743.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-2.5g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 2.5g |
$1454.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-5.0g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 5g |
$2152.0 | 2023-06-02 | ||
| Enamine | EN300-27081487-10.0g |
2-cyclopropyl-2-methanesulfonylethan-1-amine |
2470438-48-1 | 10g |
$3191.0 | 2023-06-02 |
2-Cyclopropyl-2-methanesulfonylethan-1-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-Cyclopropyl-2-methanesulfonylethan-1-amine
Recent Advances in the Study of 2-Cyclopropyl-2-methanesulfonylethan-1-amine (CAS: 2470438-48-1) in Chemical Biology and Pharmaceutical Research
The compound 2-Cyclopropyl-2-methanesulfonylethan-1-amine (CAS: 2470438-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methanesulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 2-Cyclopropyl-2-methanesulfonylethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
Pharmacological investigations have revealed that 2-Cyclopropyl-2-methanesulfonylethan-1-amine exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its ability to interact with G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders such as depression and anxiety. These findings suggest that the compound could serve as a lead candidate for the development of novel psychotropic medications.
Additionally, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as an inhibitor of certain kinases implicated in tumor growth and metastasis. The study reported that 2-Cyclopropyl-2-methanesulfonylethan-1-amine effectively suppressed the proliferation of cancer cells in animal models, with minimal off-target effects. This positions the compound as a promising candidate for further investigation in cancer therapy.
Despite these promising results, challenges remain in the development of 2-Cyclopropyl-2-methanesulfonylethan-1-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile and reduce adverse effects.
In conclusion, 2-Cyclopropyl-2-methanesulfonylethan-1-amine (CAS: 2470438-48-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.
2470438-48-1 (2-Cyclopropyl-2-methanesulfonylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)